BE“GHE Foundational & Exploratory

Check Availability & Pricing

2-Chloro-5-ethynylpyrimidine molecular weight

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

Compound Name: 2-Chloro-5-ethynylpyrimidine
CAS No.: 1196156-89-4
Cat. No.: B566247

Get Quote
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An In-Depth Technical Guide to 2-Chloro-5-ethynylpyrimidine: Properties, Synthesis, and
Applications in Drug Discovery

Abstract

2-Chloro-5-ethynylpyrimidine is a pivotal heterocyclic building block in modern medicinal
chemistry. Its unique bifunctional architecture, featuring a reactive chlorine atom and a versatile
ethynyl group on a biologically relevant pyrimidine core, offers synthetic chemists a powerful
scaffold for constructing diverse molecular libraries. This guide provides a comprehensive
technical overview of its physicochemical properties, outlines a robust synthetic protocol based
on established organometallic chemistry, and explores its applications in the strategic design of
targeted therapeutics. We delve into the causality behind experimental choices, provide
detailed, actionable protocols, and contextualize the compound's utility for researchers,
scientists, and drug development professionals.

The Strategic Value of Pyrimidine Scaffolds in
Medicinal Chemistry

The pyrimidine ring is a cornerstone of life, forming the structural basis for nucleobases in DNA
and RNA.[1] This inherent biological relevance makes the pyrimidine scaffold a "privileged
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structure" in drug design, as its derivatives can readily interact with a wide array of biological
targets such as enzymes and receptors.[2] The incorporation of a chlorine atom further
enhances its utility, as halogenation is a well-established strategy for modulating a molecule's
pharmacokinetic and pharmacodynamic properties, including metabolic stability and binding
affinity.[3][4] The ethynyl group, a small, rigid, and highly versatile functional handle, opens
avenues for a multitude of subsequent chemical transformations, making 2-Chloro-5-
ethynylpyrimidine an ideal starting point for combinatorial chemistry and lead optimization
campaigns.

Physicochemical and Structural Properties

A thorough understanding of a compound's fundamental properties is critical for its effective
use in synthesis and screening.

Molecular Structure

Caption: Chemical structure of 2-Chloro-5-ethynylpyrimidine.

Core Data Summary

All quantitative data for 2-Chloro-5-ethynylpyrimidine is summarized in the table below for
ease of reference.

Property Value Source(s)

Molecular Formula CeH3CIN2 [5][6]

Molecular Weight 138.55 g/mol [51[6]

CAS Number 1196156-89-4 [5][6]
Typically an off-white to yellow

Appearance .
solid

N Soluble in DCM, EtOAc,
Solubility

DMSO, DMF

Synthesis and Purification Protocol
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The synthesis of 2-Chloro-5-ethynylpyrimidine is most effectively achieved via a Sonogashira
coupling reaction, a robust and widely adopted method for forming carbon-carbon bonds
between a vinyl or aryl halide and a terminal alkyne. This choice is predicated on the high
functional group tolerance and reliable yields of palladium-catalyzed cross-couplings. The
immediate precursor, 2-Chloro-5-((trimethylsilyl)ethynyl)pyrimidine, is a commercially available
or readily synthesized intermediate.[7] The trimethylsilyl (TMS) group serves as a crucial
protecting group for the terminal alkyne, preventing self-coupling and other side reactions.

Synthetic Rationale and Workflow

The chosen two-step pathway involves:

o Starting Material Selection: 2,5-dichloropyrimidine is a cost-effective and readily available
starting material.

o Protected Alkyne Coupling: A Sonogashira reaction with (Trimethylsilyl)acetylene selectively
couples the alkyne at the more reactive C5 position. The TMS group ensures the alkyne's
terminal proton does not interfere with the reaction.

o Deprotection: A mild, base-catalyzed removal of the TMS group yields the final product with
high purity.

Caption: Proposed synthetic workflow for 2-Chloro-5-ethynylpyrimidine.

Detailed Experimental Protocol

This protocol describes the deprotection of the silyl-protected intermediate. The intermediate
itself can be sourced commercially or synthesized via established Sonogashira coupling
methods.

Objective: To synthesize 2-Chloro-5-ethynylpyrimidine via TMS deprotection.
Materials:
e 2-Chloro-5-((trimethylsilyl)ethynyl)pyrimidine (1.0 equiv)

e Potassium Carbonate (K2CO3) (1.5 equiv)
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Methanol (MeOH) (approx. 0.1 M solution)
Dichloromethane (DCM)

Saturated aqueous Sodium Bicarbonate (NaHCOs) solution
Brine (Saturated agqueous NacCl)

Anhydrous Magnesium Sulfate (MgSQOa)

Silica gel for column chromatography

Hexanes/Ethyl Acetate solvent system

Procedure:

Reaction Setup: To a round-bottom flask equipped with a magnetic stir bar, add 2-Chloro-5-
((trimethylsilyl)ethynyl)pyrimidine (1.0 equiv).

Solvent Addition: Dissolve the starting material in methanol to a concentration of
approximately 0.1 M.

Reagent Addition: Add potassium carbonate (1.5 equiv) to the solution in one portion. The
causality here is that K2COs is a sufficiently strong base to cleave the Si-C bond but mild
enough to avoid degradation of the pyrimidine ring.

Reaction Monitoring: Stir the mixture at room temperature. Monitor the reaction progress by
Thin Layer Chromatography (TLC) until the starting material is fully consumed (typically 1-2
hours).

Quenching and Workup:

o Once complete, concentrate the reaction mixture under reduced pressure to remove the
methanol.

o Re-dissolve the resulting residue in DCM and water.
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o Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with
saturated NaHCOs solution and brine. This removes inorganic salts and neutralizes the
mixture.

» Drying and Concentration: Dry the isolated organic layer over anhydrous MgSOQOea, filter, and
concentrate in vacuo to yield the crude product.

 Purification: Purify the crude residue by flash column chromatography on silica gel, eluting
with a gradient of Ethyl Acetate in Hexanes (e.g., 0% to 30%). This step is crucial to remove
any unreacted starting material and silanol byproducts.

» Final Product: Combine the pure fractions and concentrate under reduced pressure to afford
2-Chloro-5-ethynylpyrimidine as a solid. Confirm identity and purity using *H NMR, 13C
NMR, and LC-MS analysis.

Core Applications in Drug Discovery

The true value of 2-Chloro-5-ethynylpyrimidine lies in its capacity as a versatile synthetic
intermediate. The chlorine and ethynyl moieties are orthogonal reactive handles for subsequent
diversification.

e C2-Position (Chloro Group): This site is susceptible to nucleophilic aromatic substitution
(SnAr) or, more commonly, palladium-catalyzed cross-coupling reactions like Suzuki, Stille, or
Buchwald-Hartwig aminations. This allows for the introduction of aryl, heteroaryl, or amine
fragments, which are critical for modulating target binding and physicochemical properties.

o Cb-Position (Ethynyl Group): The alkyne is a gateway to a host of powerful transformations.
It can undergo Sonogashira couplings with other aryl halides, participate in copper-catalyzed
azide-alkyne cycloadditions ("Click Chemistry") to form triazoles, or be reduced to an alkene
or alkane linker.

Workflow for Parallel Library Synthesis

This building block is ideally suited for generating a library of drug-like molecules using a
divergent synthetic strategy.

Caption: Divergent library synthesis from the core building block.
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Protocol: Suzuki Cross-Coupling for C2-Arylation

Objective: To introduce an aryl group at the C2 position of the pyrimidine ring.

Materials:

2-Chloro-5-ethynylpyrimidine (1.0 equiv)
Arylboronic acid (e.g., Phenylboronic acid) (1.2 equiv)
Palladium catalyst (e.g., Pd(dppf)Cl2) (0.05 equiv)
Base (e.g., K2COs or Cs2CO0:s) (2.0 equiv)

Solvent (e.g., 1,4-Dioxane/Water mixture, 4:1)

Procedure:

Inert Atmosphere: To a reaction vial, add 2-Chloro-5-ethynylpyrimidine, the arylboronic
acid, palladium catalyst, and base. The use of a pre-catalyst like Pd(dppf)Clz is chosen for its
air stability and reliability in forming the active Pd(0) species.

Degassing: Seal the vial and evacuate and backfill with an inert gas (Nitrogen or Argon)
three times. This step is critical as the Pd(0) catalytic species is oxygen-sensitive.

Solvent Addition: Add the degassed dioxane/water solvent mixture via syringe.
Heating: Place the vial in a preheated heating block at 80-100 °C and stir vigorously.

Monitoring: Monitor the reaction by LC-MS. Upon completion, cool the reaction to room
temperature.

Workup: Dilute the mixture with Ethyl Acetate and water. Separate the layers, and extract the
agueous layer with Ethyl Acetate.

Purification: Combine the organic layers, wash with brine, dry over Na2SOa, and concentrate.
Purify the residue via column chromatography to yield the desired 2-aryl-5-ethynylpyrimidine
product.
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Safety, Handling, and Storage

Proper handling of 2-Chloro-5-ethynylpyrimidine is essential for laboratory safety.

Hazard Identification

Based on available data for the compound and related structures, the following hazards are
identified:

Hazard Code Description Source
H302 Harmful if swallowed [8]
H315 Causes skin irritation [8]
H319 Causes serious eye irritation [8]
H335 May cause respiratory irritation  [8]

Personal Protective Equipment (PPE):
o Eye/Face Protection: Wear tightly fitting safety goggles.[9]
o Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile).[10]

» Respiratory Protection: Handle in a well-ventilated fume hood. If dust formation is possible,
use a respirator.[9]

Storage:

e Store in a tightly sealed container.

e Keep in a cool, dry place away from moisture.

o Store under an inert atmosphere (e.g., Argon or Nitrogen) for long-term stability.

Conclusion

2-Chloro-5-ethynylpyrimidine represents a high-value, strategically designed building block
for drug discovery. Its constituent parts—a biologically relevant pyrimidine core, a tunable
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chloro-substituent, and a synthetically versatile ethynyl handle—provide an exceptional
platform for the rapid generation of novel chemical entities. The robust and well-understood
chemistry associated with its functional groups allows for predictable and efficient
diversification, making it an indispensable tool for medicinal chemists aiming to develop next-
generation therapeutics.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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